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Compound of Interest

Compound Name: 4,5-Dimethylhexan-1-ol

Cat. No.: B15181269 Get Quote

Application Notes and Protocols for 4,5-
Dimethylhexan-1-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Dimethylhexan-1-ol is a branched-chain primary alcohol with the molecular formula

C8H18O. While specific, in-depth research on the applications of 4,5-Dimethylhexan-1-ol is
limited in publicly available literature, its structural characteristics as a branched-chain C8

alcohol suggest its potential utility as a versatile solvent and a key intermediate in organic

synthesis, including in the field of drug development. This document provides an overview of its

potential applications, physicochemical properties, and generalized experimental protocols to

guide researchers in exploring its utility.

Physicochemical Properties
The properties of 4,5-Dimethylhexan-1-ol make it an interesting candidate for various

applications. A summary of its key computed and experimental properties is provided below.
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Property Value Source

Molecular Formula C8H18O -

Molecular Weight 130.23 g/mol -

Appearance Colorless liquid (predicted)
General knowledge of similar

alcohols

Boiling Point ~170-180 °C (estimated)
Extrapolation from similar C8

alcohols

Density ~0.82 g/cm³ (estimated)
Extrapolation from similar C8

alcohols

Water Solubility Low (estimated)
General properties of C8

alcohols

LogP ~2.9 (estimated)
Extrapolation from similar C8

alcohols

Potential Applications
Based on the characteristics of branched-chain alcohols, 4,5-Dimethylhexan-1-ol can be

explored for the following applications:

As a Specialty Solvent
The branched alkyl chain and the polar hydroxyl group give 4,5-Dimethylhexan-1-ol
amphiphilic character, allowing it to dissolve a range of non-polar and moderately polar

compounds.

Organic Synthesis: It can serve as a reaction medium for organic reactions where a higher

boiling point and moderate polarity are required. Its branched structure may offer unique

solubility profiles compared to linear alcohols.

Formulations: In the pharmaceutical and cosmetic industries, it could be investigated as a

co-solvent or an excipient for topical formulations, potentially enhancing the solubility and

skin penetration of active pharmaceutical ingredients (APIs). Branched-chain alcohols are

known to be used as fragrance ingredients.[1]
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Cleaning and Degreasing: Its ability to dissolve oils and greases makes it a potential

component in industrial and laboratory cleaning formulations.

As a Chemical Intermediate
The primary alcohol group of 4,5-Dimethylhexan-1-ol is a reactive functional group that can be

readily converted into other functionalities, making it a valuable building block in multi-step

organic syntheses.

Synthesis of Esters: It can be esterified with carboxylic acids or their derivatives to produce

esters with potential applications as fragrances, flavors, or specialty lubricants.

Synthesis of Alkyl Halides: The hydroxyl group can be substituted with a halogen (e.g., via

reaction with SOCl2 or PBr3) to form the corresponding 1-halo-4,5-dimethylhexane, a

versatile intermediate for nucleophilic substitution and organometallic reactions.

Synthesis of Ethers: It can be used to synthesize ethers through Williamson ether synthesis,

which could find use as solvents or additives.

Drug Discovery: The lipophilic 4,5-dimethylhexyl moiety can be incorporated into drug

candidates to modulate their physicochemical properties, such as lipophilicity (LogP), which

can influence their absorption, distribution, metabolism, and excretion (ADME) profile.

Experimental Protocols
The following are generalized protocols for key reactions involving 4,5-Dimethylhexan-1-ol as

a chemical intermediate. Researchers should optimize these conditions for their specific

substrates and desired outcomes.

Protocol 1: Esterification of 4,5-Dimethylhexan-1-ol
(Fischer Esterification)
Objective: To synthesize an ester from 4,5-Dimethylhexan-1-ol and a carboxylic acid.

Materials:

4,5-Dimethylhexan-1-ol
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Carboxylic acid (e.g., acetic acid)

Strong acid catalyst (e.g., concentrated H2SO4)

Anhydrous solvent (e.g., toluene or hexane)

Dean-Stark apparatus

Round-bottom flask, condenser, heating mantle, magnetic stirrer

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Silica gel for column chromatography

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add

4,5-Dimethylhexan-1-ol (1.0 eq), the carboxylic acid (1.2 eq), and the anhydrous solvent.

Slowly add the acid catalyst (0.05 eq) to the stirring mixture.

Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete (no more water is collected, and starting material is

consumed), cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
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Filter the drying agent and concentrate the organic phase using a rotary evaporator.

Purify the crude ester by column chromatography on silica gel.

Protocol 2: Oxidation of 4,5-Dimethylhexan-1-ol to an
Aldehyde
Objective: To synthesize 4,5-dimethylhexanal.

Materials:

4,5-Dimethylhexan-1-ol

Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

Anhydrous dichloromethane (DCM)

Anhydrous diethyl ether

Celite or silica gel

Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Rotary evaporator

Procedure (using PCC):

To a round-bottom flask under a nitrogen atmosphere, add PCC (1.5 eq) and anhydrous

DCM.

In a separate flask, dissolve 4,5-Dimethylhexan-1-ol (1.0 eq) in anhydrous DCM.

Slowly add the solution of the alcohol to the stirring suspension of PCC at room temperature.

Stir the reaction mixture for 2-4 hours, monitoring the progress by TLC.

Upon completion, dilute the reaction mixture with anhydrous diethyl ether and filter through a

pad of Celite or silica gel to remove the chromium salts.
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Wash the filter cake with additional diethyl ether.

Combine the filtrates and concentrate using a rotary evaporator (with caution, as aldehydes

can be volatile).

The resulting crude aldehyde can be used directly or purified further by distillation or

chromatography.

Visualizations
Logical Workflow for Investigating 4,5-Dimethylhexan-1-
ol as a Solvent

Start:
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(polar, non-polar, APIs)

Reaction Medium Screening:
Use as a solvent for various

organic reaction types

Formulation Development:
Incorporate into topical or
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Performance Analysis:
Compare solubility, reaction rates,

and formulation stability to
standard solvents

Conclusion:
Determine optimal applications

as a solvent

Click to download full resolution via product page

Caption: Workflow for evaluating 4,5-Dimethylhexan-1-ol as a solvent.

Signaling Pathway for a Hypothetical Drug Molecule
Derived from 4,5-Dimethylhexan-1-ol
This diagram illustrates a hypothetical scenario where a drug molecule, synthesized using a

4,5-dimethylhexyl moiety for improved membrane interaction, inhibits a generic kinase

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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